Cas no 22791-77-1 (2H-Pyran-2-one,tetrahydro-3-propyl-)

• Product Name: 2H-Pyran-2-one,tetrahydro-3-propyl-
• CAS No: 22791-77-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 272671
• PubChem ID: 90840
• Update Time: 2025-04-19

2H-Pyran-2-one,tetrahydro-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,tetrahydro-3-propyl-
• 3-propyloxan-2-one
• 3-propyltetrahydro-2H-pyran-2-one
• Tetrahydro-3-propyl-2H-pyran-2-one
• AKOS006276603
• EINECS 245-223-6
• -Valprolactone
• propyl-5-pentanolide
• NS00053382
• CHEBI:180296
• DTXSID70945474
• 22791-77-1
• SCHEMBL577073
• xi-Tetrahydro-3-propyl-2H-pyran-2-one

• Inchi： 1S/C8H14O2/c1-2-4-7-5-3-6-10-8(7)9/h7H,2-6H2,1H3
• InChI Key： LANLMKRVDNOZFB-UHFFFAOYSA-N
• SMILES： O1CCCC(C1=O)CCC

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2

Experimental Properties

• Density: 0.96
• Boiling Point: 239.8°Cat760mmHg
• Flash Point: 92.2°C
• Refractive Index: 1.436
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones